Cas no 2172443-65-9 (2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid
• CAS No: 2172443-65-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5959909
• PubChem ID: 165758394
• Update Time: 2025-06-08

2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid
• 2172443-65-9
• EN300-1546005
• 2-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]propanoic acid

• Inchi： 1S/C26H30N2O6/c29-17(12-24(30)27-14-22(25(31)32)16-6-5-7-16)13-28-26(33)34-15-23-20-10-3-1-8-18(20)19-9-2-4-11-21(19)23/h1-4,8-11,16-17,22-23,29H,5-7,12-15H2,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： DDIMQGIGUGQAFN-UHFFFAOYSA-N
• SMILES： OC(C(CNC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid

Introduction to 2-Cyclobutyl-3-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic Acid (CAS No. 2172443-65-9)

2-Cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid (CAS No. 2172443-65-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hydroxybutanamide moiety. These structural elements contribute to its potential applications in drug development and therapeutic interventions.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of the cyclobutyl group adds steric bulk and can influence the conformational flexibility of the molecule, which is crucial for optimizing its binding properties to target proteins or receptors. The hydroxybutanamide moiety, on the other hand, introduces a polar functional group that can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability.

Recent studies have explored the potential of 2-Cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have investigated its efficacy as an inhibitor of proteases, which are key enzymes in many pathological processes, including cancer and viral infections. The compound's ability to selectively bind to these enzymes can lead to the development of novel therapeutic agents with improved specificity and reduced side effects.

In addition to its potential as an enzyme inhibitor, 2-Cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid has also shown promise in modulating protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with various diseases. By targeting specific PPIs, this compound can potentially disrupt aberrant signaling pathways and restore normal cellular function. This approach has been particularly useful in the development of treatments for neurodegenerative diseases and autoimmune disorders.

The synthesis of 2-Cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the formation of the Fmoc protected amino acid derivative, followed by coupling with the cyclobutyl-containing reagent. Subsequent steps may include deprotection and functionalization to introduce the hydroxybutanamide moiety. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to streamline the production process and facilitate large-scale manufacturing.

Pharmacokinetic studies have provided valuable insights into the behavior of 2-Cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid in biological systems. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. In particular, its high solubility and stability under physiological conditions make it a promising candidate for oral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid in various disease models. Preliminary results have been encouraging, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings have sparked interest among pharmaceutical companies and academic researchers alike, leading to increased investment in further development and optimization.

In conclusion, 2-Cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid (CAS No. 2172443-65-9) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.